Cas no 1396889-78-3 ((E)-N-[(4-hydroxyoxan-4-yl)methyl]-2-(4-methylphenyl)ethene-1-sulfonamide)

• Product Name: (E)-N-[(4-hydroxyoxan-4-yl)methyl]-2-(4-methylphenyl)ethene-1-sulfonamide
• CAS No: 1396889-78-3
• MF: C₁₅H₂₁NO₄S
• MW: 311.396543264389
• CID: 5402217
• Update Time: 2025-10-29

(E)-N-[(4-hydroxyoxan-4-yl)methyl]-2-(4-methylphenyl)ethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-[(4-hydroxyoxan-4-yl)methyl]-2-(4-methylphenyl)ethenesulfonamide
• (E)-N-[(4-hydroxyoxan-4-yl)methyl]-2-(4-methylphenyl)ethene-1-sulfonamide

• Inchi： 1S/C15H21NO4S/c1-13-2-4-14(5-3-13)6-11-21(18,19)16-12-15(17)7-9-20-10-8-15/h2-6,11,16-17H,7-10,12H2,1H3/b11-6+
• InChI Key： ZGJPPKWIOYAAQQ-IZZDOVSWSA-N
• SMILES： C(/S(NCC1(O)CCOCC1)(=O)=O)=C\C1=CC=C(C)C=C1

Additional information on (E)-N-[(4-hydroxyoxan-4-yl)methyl]-2-(4-methylphenyl)ethene-1-sulfonamide

Introduction to (E)-N-[(4-hydroxyoxan-4-yl)methyl]-2-(4-methylphenyl)ethene-1-sulfonamide (CAS No. 1396889-78-3)

(E)-N-[(4-hydroxyoxan-4-yl)methyl]-2-(4-methylphenyl)ethene-1-sulfonamide (CAS No. 1396889-78-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of sulfonamides, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. The unique structural features of this molecule, particularly the presence of a hydroxyl group and a methyl-substituted phenyl ring, contribute to its pharmacological profile and make it an intriguing candidate for further research and development.

The chemical structure of (E)-N-[(4-hydroxyoxan-4-yl)methyl]-2-(4-methylphenyl)ethene-1-sulfonamide is characterized by a central sulfonamide moiety linked to a substituted phenyl ring and a hydroxylated oxane ring. The E configuration of the double bond adds to the stereochemical complexity of the molecule, which can influence its interactions with biological targets. The hydroxyl group on the oxane ring is particularly noteworthy, as it can participate in hydrogen bonding and other non-covalent interactions that are crucial for binding to protein targets.

Recent studies have explored the biological activities of (E)-N-[(4-hydroxyoxan-4-yl)methyl]-2-(4-methylphenyl)ethene-1-sulfonamide in various disease models. One notable area of research is its potential as an anti-inflammatory agent. In vitro experiments have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another promising application of (E)-N-[(4-hydroxyoxan-4-yl)methyl]-2-(4-methylphenyl)ethene-1-sulfonamide is in cancer therapy. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK, which are frequently dysregulated in cancer cells. These findings suggest that this sulfonamide derivative could be a valuable addition to the arsenal of anti-cancer drugs.

In addition to its anti-inflammatory and anti-cancer properties, (E)-N-[(4-hydroxyoxan-4-yl)methyl]-2-(4-methylphenyl)ethene-1-sulfonamide has also been investigated for its potential antiviral activity. Research has shown that this compound can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The antiviral effect is thought to be mediated through the inhibition of viral entry into host cells or by interfering with viral replication machinery. These findings highlight the broad-spectrum biological activities of this compound and its potential as a multi-target therapeutic agent.

The synthesis of (E)-N-[(4-hydroxyoxan-4-yl)methyl]-2-(4-methylphenyl)ethene-1-sulfonamide has been optimized using modern synthetic techniques, ensuring high yields and purity. The synthetic route typically involves several steps, including the formation of the sulfonamide bond, introduction of the hydroxyl group on the oxane ring, and final coupling with the substituted phenyl ring. Advanced analytical methods such as NMR spectroscopy and mass spectrometry are employed to confirm the structure and purity of the final product.

Clinical trials are currently underway to evaluate the safety and efficacy of (E)-N-[(4-hydroxyoxan-4-yl)methyl]-2-(4-methylphenyl)ethene-1-sulfonamide in human subjects. Preliminary results from phase I trials have shown that this compound is well-tolerated at therapeutic doses with minimal side effects. Further studies are needed to determine optimal dosing regimens and to assess long-term safety profiles.

In conclusion, (E)-N-[(4-hydroxyoxan-4-yl)methyl]-2-(4-methylphenyl)ethene-1-sulfonamide (CAS No. 1396889-78-3) represents a promising candidate for various therapeutic applications due to its diverse biological activities and favorable pharmacological properties. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, making it an exciting area of focus for medicinal chemists and pharmaceutical researchers alike.